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Compound of Interest

Compound Name: 3-Ethyl-3-methylpentane

Cat. No.: B092670

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and toxicological profile of 3-Ethyl-3-methylpentane (CAS No. 1067-08-9). The
information is intended to support risk assessment and ensure safe laboratory practices for
professionals working with this compound. While specific experimental data for 3-Ethyl-3-
methylpentane is not always available in publicly accessible literature, this guide outlines the
standard methodologies used for hazard evaluation based on internationally recognized
guidelines.

Physicochemical and Hazard Identification

3-Ethyl-3-methylpentane is a flammable, colorless liquid.[1] It is a branched alkane and an
isomer of octane. Due to its non-polar nature, it is insoluble in water but soluble in organic
solvents.

Table 1: Physicochemical Data for 3-Ethyl-3-
methylpentane
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Property Value Source
Molecular Formula C8H18 [2]
Molecular Weight 114.23 g/mol [2]
CAS Number 1067-08-9 [2]
Boiling Point 118 °C ECHEMI
Flash Point 6 °C (closed cup) ECHEMI
Density 0.711 g/cm?3 Chemsrc
Vapor Pressure 20.2 mmHg at 25°C Chemsrc

Water Solubility

Insoluble

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapor[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
o H304: May be fatal if
Aspiration Hazard 1 )
swallowed and enters airways
Specific Target Organ Toxicity 3 H336: May cause drowsiness
(Single Exposure) or dizziness
Hazardous to the Aquatic . o
) 1 H400: Very toxic to aquatic life
Environment, Acute Hazard
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life

Environment, Chronic Hazard

with long lasting effects

Experimental Protocols for Safety Evaluation

Detailed experimental reports for 3-Ethyl-3-methylpentane are not readily available in the

public domain. However, the safety data reported in Safety Data Sheets (SDS) are typically
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derived from studies conducted according to standardized guidelines, such as those
established by the Organisation for Economic Co-operation and Development (OECD). The
following sections describe the likely methodologies used to assess the key hazards of this
substance.

Acute Oral Toxicity

The acute oral toxicity of a substance is typically determined using one of the OECD test
guidelines: TG 420 (Fixed Dose Procedure), TG 423 (Acute Toxic Class Method), or TG 425
(Up-and-Down Procedure).[3] The Acute Toxic Class Method (OECD TG 423) is a commonly
used approach.[3][4]

Methodology (Based on OECD TG 423):

o Test Animals: The test is typically conducted using a small number of rats (usually females),
with 3 animals per step.[3]

» Dosing: The substance is administered as a single oral dose via gavage.[5] The starting
dose is selected from a series of fixed dose levels (5, 50, 300, 2000, or 5000 mg/kg body
weight).[3]

o Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14
days.[5]

o Endpoint: The method allows for the classification of the substance into a GHS toxicity
category based on the observed mortality at different dose levels.[5] A definitive LD50 value
is not the primary endpoint.

Skin Irritation

In vitro methods are now the standard for determining skin irritation potential, avoiding the use
of animal testing. The OECD TG 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method) is the relevant guideline.[6][7]

Methodology (Based on OECD TG 439):

o Test System: A three-dimensional reconstructed human epidermis (RhE) model is used,
which mimics the properties of human skin.[8]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.oecd.org/en/publications/test-no-423-acute-oral-toxicity-acute-toxic-class-method_9789264071001-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.nite.go.jp/chem/jcheck/tempfile_list.action?tpk=26245&ppk=2966&kinou=100&type=ja
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.nite.go.jp/chem/jcheck/tempfile_list.action?tpk=26245&ppk=2966&kinou=100&type=ja
https://www.nite.go.jp/chem/jcheck/tempfile_list.action?tpk=26245&ppk=2966&kinou=100&type=ja
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.oecd.org/en/publications/test-no-439-in-vitro-skin-irritation-reconstructed-human-epidermis-test-method_9789264203884-en.html
https://senzagen.com/skin-irritation-oecd-tg-439/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Application: The test substance is applied topically to the surface of the RhE tissue.[8]
¢ Incubation: Following a defined exposure period, the tissue is rinsed and incubated.

 Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT
assay.[8]

o Endpoint: A substance is classified as a skin irritant (GHS Category 2) if the mean tissue
viability is reduced to < 50% of the negative control.[6][8]

Flammability

The flammability characteristics of a liquid, such as its flash point and flammability limits, are
determined using standardized methods like those from ASTM International.

Methodology (Based on ASTM E681 for Flammability Limits):

Apparatus: A closed spherical glass flask (typically 5-L) is used, equipped with a pressure
sensor and an ignition source.[9]

e Procedure: A known concentration of the substance's vapor is introduced into the flask with
air.

« Ignition: An attempt is made to ignite the mixture with a spark.

e Endpoint: The Lower Flammable Limit (LFL) and Upper Flammable Limit (UFL) are the
lowest and highest concentrations of the vapor in air that will propagate a flame.[10] The
criterion for ignition is typically a specified pressure rise within the vessel.[9]

Toxicological Profile and Handling Precautions
Mechanism of Toxicity

While a specific signaling pathway for 3-Ethyl-3-methylpentane has not been elucidated, the
toxicity of volatile hydrocarbons is generally attributed to their physicochemical properties. As
lipophilic compounds, they can partition into the lipid bilayers of cell membranes, disrupting
their structure and function. This can lead to increased membrane permeability and impairment
of membrane-bound proteins.
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The primary toxicological effects of petroleum distillates like 3-Ethyl-3-methylpentane are
depression of the central nervous system (CNS) and pulmonary damage.[2] CNS effects are
likely due to the disruption of neuronal membranes. Pulmonary damage is a major concern
following aspiration, where the substance can interfere with surfactant function in the lungs.[2]

Exposure Routes Primary Target Organs Adverse Effects
Inhalation Absorption & Distribution Central Nervous System
. A
Systemic_Circulation L.
» Aspiration »
> P >
Ingestion Lungs Aspiration Pneumonitis
Dermal_Contact > Skin Skin Irritation

Click to download full resolution via product page

General mechanism of hydrocarbon toxicity.

Handling and Storage

Engineering Controls:

o Handle in a well-ventilated area, preferably in a chemical fume hood.

o Use explosion-proof electrical, ventilating, and lighting equipment.[1]

e Ground and bond containers and receiving equipment to prevent static discharge.[1]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat. Flame-retardant
clothing is recommended.
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o Respiratory Protection: If ventilation is inadequate, use a suitable respirator with an organic
vapor cartridge.

Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
o Keep away from heat, sparks, open flames, and other ignition sources.[1]

o Store locked up.

First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.

o Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician immediately. Aspiration hazard is a
major concern.

Safety Workflow

The following diagram outlines a logical workflow for the safe handling of 3-Ethyl-3-
methylpentane in a laboratory setting.
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Perform Risk Assessment

Implement Engineering Controls Select Appropriate PPE Ensure Emergency Preparedness
(Fume Hood, Ventilation) (Goggles, Gloves, Lab Coat) (Spill Kit, Eyewash, Shower)

Handle Substance
(Avoid Inhalation, Contact, Ingestion)

Store Properly Dispose of Waste
(Cool, Ventilated, Flammables Cabinet) (Follow Institutional Guidelines)

Click to download full resolution via product page
Workflow for safe handling of 3-Ethyl-3-methylpentane.

Conclusion

3-Ethyl-3-methylpentane is a hazardous chemical that requires careful handling due to its
high flammaubility, skin irritancy, and aspiration toxicity. While specific, publicly available
experimental data on this compound is limited, adherence to the general safety principles for
volatile hydrocarbons and the use of appropriate engineering controls and personal protective
equipment are essential for minimizing risk. This guide provides a framework for understanding
the potential hazards and implementing safe laboratory practices. Researchers should always
consult the most recent and complete Safety Data Sheet provided by the supplier before
working with this or any other chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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